Diethoxy(methyl)phenylsilane
Overview
Description
Diethoxy(methyl)phenylsilane, also known as Methyl-phenyl-diethoxysilane, is a chemical compound with the linear formula C6H5Si(OC2H5)2CH3 . It has a molecular weight of 210.34 .
Molecular Structure Analysis
The molecular structure of Diethoxy(methyl)phenylsilane is represented by the formula C6H5Si(OC2H5)2CH3 . This indicates that the molecule consists of a phenyl group (C6H5) attached to a silicon atom, which is further connected to a methyl group (CH3) and two ethoxy groups (OC2H5).
Physical And Chemical Properties Analysis
Diethoxy(methyl)phenylsilane is a liquid at 20°C . It has a boiling point of 218°C and a flash point of 89°C . The compound has a specific gravity of 0.97 at 20°C and a refractive index of 1.47 .
Scientific Research Applications
. . .
Synthesis of Polymethylphenylsiloxanes
“Methylphenyldiethoxysilane” can be used in the synthesis of polymethylphenylsiloxanes . The polycondensation of methylphenyldialkoxysilane was studied under the conditions of an active medium, namely, an acetic acid excess, being simultaneously a reactant, catalyst, and solvent . This method was shown to be universal for the synthesis of a wide range of polymethylphenylsiloxanes of diverse structure .
Production of Rubbers and Liquids
Polymethylphenylsiloxanes, which can be synthesized from “Methylphenyldiethoxysilane”, represent a wide class of organosilicon compounds used for the production of rubbers and liquids .
Preparation of High Molecular Weight Polymethylphenylsiloxanes
“Methylphenyldiethoxysilane” can be used in processes of polymerization and copolymerization for syntheses of high molecular weight polymethylphenylsiloxanes .
Synthesis of Linear and Cyclic Methylphenylsiloxanes
The conditions that allow one to synthesize both linear and cyclic methylphenylsiloxanes by this method were found . The possibility to prepare linear polymethylphenylsiloxanes with the molecular weight up to 34000 amu was shown .
Eco-friendly Manufacturing
There is a recent tendency for using organoalkoxysilanes instead of organochlorosilanes as the starting reactants . This is because requirements for ecological safety of manufacturing have been increased . Therefore, “Methylphenyldiethoxysilane” can be used as an eco-friendly alternative in the synthesis of organosilicon compounds .
Safety and Hazards
Diethoxy(methyl)phenylsilane is classified as a combustible liquid. It can cause skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding heat, sparks, open flames, and hot surfaces, and using personal protective equipment such as gloves and eye/face protection .
Relevant Papers
A paper titled “Synthesis of diethoxy(phenyl)silane and its polycondensation in acetic acid” discusses the synthesis of Diethoxy(phenyl)silane . The paper could provide more insights into the compound and its properties .
Mechanism of Action
Target of Action
Methylphenyldiethoxysilane, also known as Diethoxy(methyl)phenylsilane, is primarily used in the production of silicone polymers and as a surface treatment agent . .
Result of Action
Given its use in the production of silicone polymers and as a surface treatment agent, it may influence the physical properties of materials, such as their flexibility, durability, and resistance to environmental conditions . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds . Factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and effectiveness of Methylphenyldiethoxysilane.
properties
IUPAC Name |
diethoxy-methyl-phenylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O2Si/c1-4-12-14(3,13-5-2)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNFGEHQPOWJJBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(C1=CC=CC=C1)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30870773 |
Source
|
| Record name | (Diethoxymethylsilyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30870773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
775-56-4 |
Source
|
| Record name | (Diethoxymethylsilyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=775-56-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, (diethoxymethylsilyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000775564 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, (diethoxymethylsilyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | (Diethoxymethylsilyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30870773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethoxymethylphenylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.159 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Acetamide, N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]-4-methoxyphenyl]-](/img/structure/B1581709.png)
